2-Fluoro-1,3,2-dioxaphospholane 2-oxide
Description
2-Fluoro-1,3,2-dioxaphospholane 2-oxide is a five-membered cyclic phosphate derivative characterized by a fluorine substituent at the phosphorus center. This compound has garnered attention in biochemical applications due to its mutagenic properties. Studies demonstrate its role in enhancing lactic acid production by Lactobacillus plantarum NCIM-1296, achieving a 9.627% increase at 7 × 10⁻⁵ M concentration, though higher concentrations inhibit microbial activity . Its reactivity and electronic profile are distinct from other analogs, making it a subject of comparative interest.
Properties
Molecular Formula |
C2H4FO3P |
|---|---|
Molecular Weight |
126.02 g/mol |
IUPAC Name |
2-fluoro-1,3,2λ5-dioxaphospholane 2-oxide |
InChI |
InChI=1S/C2H4FO3P/c3-7(4)5-1-2-6-7/h1-2H2 |
InChI Key |
RJUGDGQTPFZVTQ-UHFFFAOYSA-N |
Canonical SMILES |
C1COP(=O)(O1)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Fluoro-1,3,2-dioxaphospholane 2-oxide typically involves the reaction of phosphorus trichloride with a suitable diol, followed by fluorination and oxidation steps. One common method includes:
Reaction of Phosphorus Trichloride with Diol: The initial step involves reacting phosphorus trichloride with a diol to form a cyclic intermediate.
Fluorination: The intermediate is then treated with a fluorinating agent to introduce the fluorine atom.
Oxidation: Finally, the compound is oxidized to form the desired 2-Fluoro-1,3,2-dioxaphospholane 2-oxide.
Industrial Production Methods
Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent product quality .
Chemical Reactions Analysis
Types of Reactions
2-Fluoro-1,3,2-dioxaphospholane 2-oxide undergoes various chemical reactions, including:
Oxidation: The compound can be further oxidized to form higher oxidation state products.
Reduction: It can be reduced under specific conditions to yield different phosphorus-containing compounds.
Substitution: The fluorine atom can be substituted with other nucleophiles, leading to a variety of derivatives.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and molecular oxygen.
Reduction: Reducing agents such as lithium aluminum hydride are used.
Substitution: Nucleophiles like amines and alcohols are commonly employed in substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield phosphoric acid derivatives, while substitution reactions can produce a range of fluorinated organic compounds .
Scientific Research Applications
2-Fluoro-1,3,2-dioxaphospholane 2-oxide has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of phosphorus-containing compounds.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.
Industry: It is used in the production of flame retardants, plasticizers, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-Fluoro-1,3,2-dioxaphospholane 2-oxide involves its interaction with various molecular targets. The compound can act as a phosphorylating agent, transferring its phosphorus-containing group to other molecules. This process is facilitated by the presence of the fluorine atom, which enhances the compound’s reactivity. The specific pathways involved depend on the target molecules and the reaction conditions .
Comparison with Similar Compounds
Key Research Findings
Mutagenic Efficacy : Chloro > Fluoro in enhancing lactic acid production, but both exhibit toxicity at elevated concentrations .
Hydrophilicity Hierarchy : Methoxy (PMEP) > Ethoxy (PEEP) > PEG, impacting hydrogel swelling behavior .
Thermal Stability : Polyphosphates with tert-butoxy fragments decompose at 130–198°C, forming cross-linked P–O–P bonds .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
